9-(3,4-dimethoxyphenyl)-4-(furan-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene

• Molecular Formula: C24H24N6O3
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 9-(3,4-dimethoxyphenyl)-4-(furan-2-ylmethyl)-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene
• InChI: InChI=1S/C24H24N6O3/c1-31-20-10-9-16(12-21(20)32-2)22-27-23-25-14-28(13-17-6-5-11-33-17)15-29(23)24-26-18-7-3-4-8-19(18)30(22)24/h3-12,22H,13-15H2,1-2H3,(H,25,27)
• InChI Key: PMKFXTWBLJFWDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2NC3=NCN(CN3C4=NC5=CC=CC=C5N24)CC6=CC=CO6)OC

Description

This compound features a highly complex polycyclic framework with six nitrogen atoms (hexazatetracyclo) and fused aromatic rings. The core structure, tetracyclo[8.7.0.0²,⁷.0¹¹,¹⁶]heptadeca, incorporates a 17-membered ring system with bridgehead nitrogen atoms, creating a rigid, electron-deficient scaffold. The dimethoxy group enhances solubility and modulates electron density, while the furan ring introduces π-conjugation and hydrogen-bonding capabilities.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Similarities and Differences

The compound belongs to a class of nitrogen-rich polycyclic systems. Comparisons with analogous structures reveal critical distinctions in core architecture, heteroatom distribution, and substituent effects:

Compound Name (IUPAC)	Core Structure	Substituents	Heteroatoms	Key Features
Target Compound	Hexazatetracyclo[8.7.0.0²,⁷.0¹¹,¹⁶]heptadeca	3,4-Dimethoxyphenyl, Furan-2-ylmethyl	6 N	Rigid, planar core; electron-deficient due to N-atom density
(3aR,4S,9R,9aR)-4-Hydroxy-6,7-dimethoxy-9-(3,4,5-trimethoxyphenyl)-3a,4,9,9a-tetrahydronaphtho[2,3-c]furan-1(3H)-one	Tetrahydronaphtho[2,3-c]furan	3,4,5-Trimethoxyphenyl, Hydroxy	1 O (furan), 3 O (methoxy)	Chemoenzymatically synthesized; antioxidant potential inferred from methoxy groups
1,7,8,9,10-Hexachloro-4-(thiophen-2-ylmethyl)-4-azatricyclo[5.2.1.0²,⁶]dec-8-ene-3,5-dione	Azatricyclo[5.2.1.0²,⁶]decene	Thiophen-2-ylmethyl, Hexachloro	1 N, 6 Cl	Chlorine atoms enhance lipophilicity; thiophene vs. furan alters π-conjugation
14-Methoxy-4,6-dimethyl-9-phenyl-8,12-dioxo-4,6-diazatetracyclo[8.8.0.0²,⁷.0¹³,¹⁵]octadeca-2(7),13,15,17-tetraene-3,5,11-trione	Diazatetracyclo[8.8.0.0²,⁷.0¹³,¹⁵]octadeca	Phenyl, Methoxy	2 N, 2 O (dioxo)	Ketone functionalities increase polarity; smaller N-atom count reduces electron deficiency

Electronic and Functional Group Effects

• Heterocyclic Substituents : Replacing furan-2-ylmethyl (target compound) with thiophen-2-ylmethyl () increases electron delocalization due to sulfur’s polarizability but reduces hydrogen-bonding capacity .